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Compound of Interest

Compound Name: Dihydromicromelin B

Cat. No.: B12441224

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydromicromelin B is a naturally occurring coumarin, a class of benzopyrone compounds
widely distributed in the plant kingdom. It has been isolated from Micromelum integerrimum, a
plant belonging to the Rutaceae family. Coumarins are known for their diverse pharmacological
activities, and as such, Dihydromicromelin B represents a molecule of interest for further
investigation in drug discovery and development. This technical guide provides a
comprehensive overview of the chemical structure and properties of Dihydromicromelin B,
based on available scientific literature.

Chemical Structure and Identification

Dihydromicromelin B is chemically identified as 6-((1R,2R,4R,5R)-4-Hydroxy-5-methyl-3,6-
dioxabicyclo[3.1.0]hexan-2-yl)-7-methoxy-2H-chromen-2-one.[1] Its molecular formula is
C15H1406, and it has a molecular weight of 290.27 g/mol .[1]

Table 1: Chemical Identifiers of Dihydromicromelin B
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Identifier Value

6-((1R,2R,4R,5R)-4-Hydroxy-5-methyl-3,6-
IUPAC Name dioxabicyclo[3.1.0]hexan-2-yl)-7-methoxy-2H-

chromen-2-one[1]

CAS Number 94285-06-0[1]
Molecular Formula C15H1406[1]
Molecular Weight 290.27

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Dihydromicromelin B are
limited. However, some predicted properties are available.

Table 2: Predicted Physicochemical Properties of Dihydromicromelin B

Property Predicted Value
Boiling Point 503.0 £50.0 °C
Density 1.472 + 0.06 g/cm?3
pKa 12.14 £ 0.60

Note: These values are computationally predicted and have not been experimentally verified.

Spectroscopic Data

At present, detailed public access to the experimental nuclear magnetic resonance (NMR),
mass spectrometry (MS), and other spectroscopic data for Dihydromicromelin B is not
available in the searched resources. The structure was originally elucidated through
spectroscopic methods, and this information would be found in the primary scientific literature
reporting its isolation.

Isolation
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Dihydromicromelin B is a natural product isolated from the leaves of Micromelum
integerrimum. The general procedure for isolating coumarins from plant material typically
involves the following steps:

Figure 1: Generalized workflow for the isolation of coumarins.

A detailed, specific protocol for the isolation of Dihydromicromelin B would require access to
the original publication.

Biological Activity

Information regarding the specific biological activities of Dihydromicromelin B is not
extensively available in the public domain. However, the broader class of coumarins isolated
from Micromelum species has been reported to exhibit various biological effects, including
cytotoxic and antimicrobial activities. Further research is needed to determine the specific
pharmacological profile of Dihydromicromelin B.

Given the lack of specific signaling pathway information for Dihydromicromelin B, a
generalized diagram illustrating a potential mechanism of action for cytotoxic compounds is
presented below for illustrative purposes.

Figure 2: Hypothetical signaling pathway for a cytotoxic compound.

Synthesis

Information on the total synthesis of Dihydromicromelin B is not readily available. The
development of a synthetic route would be a valuable undertaking for enabling further
biological studies and structure-activity relationship (SAR) investigations.

Conclusion and Future Directions

Dihydromicromelin B is a structurally interesting natural coumarin whose biological potential
remains largely unexplored. This technical guide consolidates the currently available chemical
information. To advance the understanding and potential application of this molecule, future
research should focus on:

» Re-isolation and full spectroscopic characterization: Obtaining comprehensive NMR, MS, IR,
and UV data is essential for unambiguous identification and as a reference for synthetic
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efforts.

o Total synthesis: Developing a robust synthetic pathway will provide access to larger
guantities of the compound for in-depth biological evaluation.

 Biological screening: A broad-based screening approach is needed to identify any significant
pharmacological activities.

o Mechanism of action studies: Should biological activity be identified, subsequent studies
should focus on elucidating the underlying molecular mechanisms and signaling pathways.

The information presented here serves as a foundational resource for researchers and
professionals interested in the chemistry and potential therapeutic applications of
Dihydromicromelin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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